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Drug Classification and Chemical Profile

Picloxydine is a broad-spectrum antiseptic with the following official classification and key chemical

identifiers:

Table 1: ATC Classification of Picloxydine [1] [2]

| ATC Code | Therapeutic Area | Pharmacological Group | Chemical Subgroup | Active Substance | | :--- | :--- |

:--- | :--- | :--- | | S01AX16 | Sensory Organs (S) | Ophthalmologicals (S01) | Antiinfectives (S01A) | Other

Antiinfectives (S01AX) | Picloxydine |

Table 2: Chemical Identity of Picloxydine [3] [4] [2]

Property Description

IUPAC Name 1-N',4-N'-bis[N'-(4-chlorophenyl)carbamimidoyl]piperazine-1,4-
dicarboximidamide

Chemical Formula C₂₀H₂₄Cl₂N₁₀

Molecular Weight 475.38 g/mol

CAS Registry
Number

5636-92-0
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Property Description

Chemical Structure A heterocyclic biguanide, structurally similar to chlorhexidine. [3] [5]

Modality Small Molecule

Pharmacology and Clinical Application

Picloxydine functions as a broad-spectrum antibacterial agent. The following table summarizes its core uses

and known effects.

Table 3: Pharmacology and Clinical Use [6] [7] [5]

Aspect Details

Mechanism of
Action

Bactericidal or bacteriostatic. Positively charged molecules bind electrostatically to
negatively charged bacterial cell walls, leading to cell wall disruption and lysis. [6]

[7]

Antibacterial
Spectrum

Active against a wide range of Gram-positive and Gram-negative bacteria. Shows

activity against Escherichia coli, Pseudomonas luteola, and Pseudomonas
aeruginosa. [6] [7]

Primary
Indication

Treatment of superficial ophthalmic infections (e.g., conjunctivitis). [3] [7]

Formulation &
Dosage

0.05% eye drops. [7]

Adverse Effects Potential for local irritation and corneal damage. [7]

Mechanism of Action Visualized

The diagram below illustrates the bactericidal mechanism of Picloxydine, based on research describing its

interaction with Gram-negative bacterial cells [6].
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Picloxydine's Bactericidal Mechanism: The compound targets and disrupts bacterial cell integrity, leading

to cell death.
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Experimental Protocols for Research

For researchers, here are detailed methodologies from key studies on Picloxydine's efficacy and mechanism.

Protocol 1: Determining Bactericidal Concentration [6]

This method determines the minimum bactericidal concentration (MBC) of Picloxydine against bacterial

isolates.

Principle: The MBC is the lowest concentration of an antiseptic that kills ≥99.9% of a bacterial
inoculum.

Materials: Bacterial isolates (e.g., E. coli, P. aeruginosa), Picloxydine dihydrochloride stock solution,
sterile liquid nutrient broth, multi-well plates, equipment for colony counting.

Procedure:
Prepare a standardized suspension of the test bacterium (e.g., 1-5 x 10⁵ CFU/mL).

Create a series of two-fold serial dilutions of Picloxydine in the nutrient broth within the multi-
well plates.

Inoculate each well with the bacterial suspension. Include a growth control (broth + bacteria, no
antiseptic) and a sterility control (broth only).

Incubate the plates at 35±2°C for 20-24 hours.
Subculture samples from wells showing no visible growth onto antibiotic-free agar plates.

Incubate the agar plates and determine the MBC as the lowest Picloxydine concentration that
prevents growth on the subculture.

Protocol 2: Zeta Potential Measurement for Binding Analysis [6]

This protocol quantifies the electrostatic binding of Picloxydine to bacterial cells by measuring changes in

surface charge.

Principle: Binding of cationic Picloxydine molecules neutralizes the negative charge on the bacterial

surface, which is measured as a change in zeta potential.
Materials: Bacterial cell culture in log phase, phosphate buffered saline (PBS), Zetasizer Nano ZS

analyzer or equivalent.
Procedure:

Harvest bacterial cells by centrifugation, wash, and resuspend in PBS to a standardized optical
density.
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Incubate the bacterial suspension with increasing, sub-lethal concentrations of Picloxydine
dihydrochloride for a fixed period (e.g., 10-30 minutes).
Measure the zeta potential of each sample using the Zetasizer analyzer.

Plot the zeta potential values against the Picloxydine concentration. A trend towards neutral
potential (0 mV) confirms increasing neutralization of the cell surface.

Research and Development Context

Picloxydine is positioned as a non-antibiotic antimicrobial, making it a promising candidate for preventive

use to combat antibiotic resistance, especially in settings like repeated intravitreal injections [6] [8]. Its

antiplaque activity has also been studied, though one clinical trial found it less effective at inhibiting plaque

than chlorhexidine despite stronger suppression of oral flora, suggesting its efficacy is highly specific to its

application and formulation [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b007018#picloxydine-atc-code-

s01ax16-classification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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